Cas no 70232-59-6 (5-Bromo-N-methyl-3-nitropyridin-2-amine)

• Product Name: 5-Bromo-N-methyl-3-nitropyridin-2-amine
• CAS No: 70232-59-6
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• MDL: MFCD07375006
• CID: 857395
• PubChem ID: 10868149
• Update Time: 2025-10-30

5-Bromo-N-methyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-METHYLAMINO-3-NITROPYRIDINE
• 5-Bromo-N-methyl-3-nitropyridin-2-amine
• (5-BROMO-3-NITRO-PYRIDIN-2-YL)-METHYL-AMINE
• 5-BROMO-3-NITRO-2-N-METHYLAMINOPYRIDINE
• 5-bromo-N-methyl-3-nitro-2-Pyridinamine
• SY129382
• MFCD07375006
• AS-64298
• EN300-205605
• 70232-59-6
• AC6653
• AB40930
• FT-0678603
• SCHEMBL790395
• 5-Bromo-N-methyl-3-nitropyridin-2-amine, AldrichCPR
• 2-Pyridinamine, 5-bromo-N-methyl-3-nitro-
• AKOS010477139
• 5-Bromo-2-(methylamino)-3-nitropyridine
• Z784892682
• CS-0096376
• KOPIJZGJPUGTHU-UHFFFAOYSA-N
• DTXSID10446490
• DB-074276

• MDL： MFCD07375006
• Inchi： 1S/C6H6BrN3O2/c1-8-6-5(10(11)12)2-4(7)3-9-6/h2-3H,1H3,(H,8,9)
• InChI Key： KOPIJZGJPUGTHU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 230.96400
• Monoisotopic Mass: 230.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 309.4±42.0 °C at 760 mmHg
• Flash Point: 140.9±27.9 °C
• PSA: 70.74000
• LogP: 2.39020
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromo-N-methyl-3-nitropyridin-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Bromo-N-methyl-3-nitropyridin-2-amine

Introduction to 5-Bromo-N-methyl-3-nitropyridin-2-amine (CAS No. 70232-59-6)

5-Bromo-N-methyl-3-nitropyridin-2-amine, with the CAS number 70232-59-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromine atom, a nitro group, and a methylated amine group attached to a pyridine ring. These functional groups contribute to its diverse reactivity and potential biological activities, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 5-Bromo-N-methyl-3-nitropyridin-2-amine is C₇H₇BrN₃O₂. Its molecular weight is 241.06 g/mol, and it typically appears as a yellow solid. The compound is known for its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In recent years, 5-Bromo-N-methyl-3-nitropyridin-2-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of antiviral agents. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The bromine and nitro groups are believed to play crucial roles in enhancing the antiviral efficacy by modulating the interactions with viral proteins.

Beyond antiviral applications, 5-Bromo-N-methyl-3-nitropyridin-2-amine has also shown promise in the development of anticancer drugs. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a building block for synthesizing novel pyridine-based inhibitors of protein kinases, which are key targets in cancer therapy. The methylated amine group in particular has been found to improve the pharmacokinetic properties of these inhibitors, leading to enhanced cellular uptake and reduced toxicity.

The synthetic versatility of 5-Bromo-N-methyl-3-nitropyridin-2-amine has also made it an attractive starting material for the preparation of other bioactive molecules. For example, chemists at Merck & Co. have utilized this compound to synthesize a series of pyridine derivatives with potent anti-inflammatory properties. These derivatives have been shown to effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making them potential candidates for treating inflammatory diseases like rheumatoid arthritis.

In addition to its medicinal applications, 5-Bromo-N-methyl-3-nitropyridin-2-amine has found utility in agrochemical research. A recent study by scientists at Syngenta demonstrated that this compound can be used as an intermediate in the synthesis of novel herbicides with improved selectivity and reduced environmental impact. The bromine atom in particular has been shown to enhance the herbicidal activity by increasing the compound's lipophilicity and facilitating its uptake by plant cells.

The safety profile of 5-Bromo-N-methyl-3-nitropyridin-2-amine is another important aspect that has been extensively evaluated. Toxicological studies have indicated that this compound exhibits low acute toxicity when handled properly under laboratory conditions. However, it is important to note that appropriate personal protective equipment (PPE) should always be used when handling this compound to minimize any potential risks.

In conclusion, 5-Bromo-N-methyl-3-nitropyridin-2-amine (CAS No. 70232-59-6) is a multifaceted organic compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure and synthetic versatility make it an invaluable tool for scientists working on the discovery and development of new bioactive molecules. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.